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Compound of Interest

Compound Name: Galanin (1-29) (rat, mouse)

Cat. No.: B1142002 Get Quote

Essential Safety and Handling of Galanin (1-29) (rat,
mouse)
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Galanin (1-29) (rat, mouse). The following

procedures are designed to ensure a safe laboratory environment and maintain the integrity of

the product.

Immediate Safety and Personal Protective Equipment
(PPE)
While Galanin (1-29) (rat, mouse) is not classified as a hazardous substance, it is imperative

to follow standard laboratory safety protocols to minimize exposure and prevent contamination.

[1] The biological activity of peptides necessitates careful handling.[2]

Recommended Personal Protective Equipment:

A comprehensive approach to personal protection is essential. The following table summarizes

the required PPE when handling Galanin (1-29) (rat, mouse).
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PPE Category Item Specifications and Use

Eye and Face Protection Safety Goggles

Required for protection against

liquid splashes and chemical

vapors.[2][3]

Face Shield

Recommended when there is

a high risk of splashing, such

as during the initial

reconstitution of the lyophilized

powder.[3]

Body Protection Laboratory Coat

A standard lab coat is the

minimum requirement to

protect clothing and skin from

potential splashes.

Hand Protection Chemical-Resistant Gloves

Nitrile gloves are commonly

used and should be changed

between samples or when

contaminated.

Respiratory Protection Fume Hood or Respirator

Necessary when working with

the lyophilized powder to avoid

inhalation of fine particles. Use

in areas with appropriate

exhaust ventilation.

Operational Plan: From Receipt to Use
Receiving and Storage:

Upon receipt, store the lyophilized peptide in a freezer at or below -20°C.

Before opening, allow the product to equilibrate to room temperature in a desiccator to

prevent moisture absorption.

Reconstitution and Aliquoting:
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Preparation: Perform reconstitution in a designated clean area, preferably within a fume

hood, to minimize inhalation risk.

Solvent Selection: The peptide is soluble in water. Use sterile, pure water for reconstitution.

Reconstitution Technique: Gently swirl or vortex to dissolve the peptide. Avoid vigorous

shaking.

Aliquoting: To avoid repeated freeze-thaw cycles, it is recommended to aliquot the

reconstituted peptide into single-use volumes for storage.

Storage of Solutions: If not used on the same day, store solutions at -20°C for up to one

month.

Disposal Plan
All materials that have come into contact with Galanin (1-29) (rat, mouse) should be treated

as chemical waste.

Contaminated Materials: Pipette tips, gloves, vials, and other disposable materials should be

collected in a designated and clearly labeled hazardous waste container.

Aqueous Waste: Collect all aqueous solutions containing the peptide as chemical waste. Do

not dispose of them down the drain.

Disposal: Dispose of all waste in accordance with federal, state, and local environmental

regulations. This may involve dissolving the material in a combustible solvent and burning it

in a chemical incinerator.

Emergency Procedures
Skin or Eye Contact:

Immediately flush the affected area with copious amounts of water for at least 15 minutes.

Remove any contaminated clothing.

Seek medical attention if irritation persists.
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Inhalation:

Move the individual to fresh air immediately.

If breathing is difficult, provide respiratory support.

Seek medical attention.

Spill Response:

Evacuate and restrict access to the area.

Wear appropriate PPE, including respiratory protection, gloves, and a lab coat.

Contain the spill using absorbent materials.

Decontaminate the area with an appropriate cleaning agent.

Collect all cleanup materials in a hazardous waste container for proper disposal.

Experimental Workflow
The following diagram illustrates the standard workflow for handling Galanin (1-29) (rat,
mouse) in a laboratory setting.
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Caption: Workflow for handling Galanin (1-29) from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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